2-[(1-azepanylacetyl)amino]-N-(3-methoxyphenyl)-5-nitrobenzamide

• IUPAC Name: 2-[[2-(azepan-1-yl)acetyl]amino]-N-(3-methoxyphenyl)-5-nitrobenzamide
• InChI: InChI=1S/C22H26N4O5/c1-31-18-8-6-7-16(13-18)23-22(28)19-14-17(26(29)30)9-10-20(19)24-21(27)15-25-11-4-2-3-5-12-25/h6-10,13-14H,2-5,11-12,15H2,1H3,(H,23,28)(H,24,27)
• InChI Key: GBPJSJJQUMGQKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NC(=O)CN3CCCCCC3
• Molecular Formula: C22H26N4O5
• Molecular Weight: 426.5 g/mol

Description

2-[(1-azepanylacetyl)amino]-N-(3-methoxyphenyl)-5-nitrobenzamide, also known as AZA-NB, is a chemical compound that has gained significant attention in scientific research. It is a member of the benzamide family and has been synthesized for various purposes, including as an anti-cancer agent.

Mechanism of Action

The mechanism of action of 2-[(1-azepanylacetyl)amino]-N-(3-methoxyphenyl)-5-nitrobenzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have both biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, as well as induce apoptosis in cancer cells. In addition, it has been found to have anti-inflammatory properties and can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(1-azepanylacetyl)amino]-N-(3-methoxyphenyl)-5-nitrobenzamide in lab experiments is its anti-cancer properties, which make it a promising candidate for cancer treatment research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for research on 2-[(1-azepanylacetyl)amino]-N-(3-methoxyphenyl)-5-nitrobenzamide. One area of research could focus on optimizing its use in cancer treatment by further understanding its mechanism of action. Another area of research could focus on developing new derivatives of this compound with improved anti-cancer properties. Finally, research could also focus on exploring the potential of this compound in other areas, such as anti-inflammatory treatment.

Scientific Research Applications

2-[(1-azepanylacetyl)amino]-N-(3-methoxyphenyl)-5-nitrobenzamide has shown promising results in scientific research, particularly in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has been found to be effective against various types of cancer, including breast, prostate, and lung cancer.